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Compound of Interest

Compound Name: 2,4-dibromo-1H-imidazole

CAS No.: 64591-03-3

Cat. No.: B1312981

Get Quote

In the landscape of modern synthetic chemistry, particularly within pharmaceutical and

materials science research, the strategic use of functionalized heterocyclic building blocks is

paramount. Among these, 2,4-dibromo-1H-imidazole stands out as a highly versatile and

valuable intermediate. Its imidazole core is a ubiquitous motif in biologically active molecules,

including the essential amino acid histidine, granting it inherent biocompatibility and a

propensity to engage in crucial hydrogen bonding interactions.[1][2] The presence of two

bromine atoms at distinct positions (C2 and C4) provides chemists with reactive handles for

sequential and regioselective functionalization, enabling the construction of complex molecular

architectures. This guide offers a comprehensive overview of the chemical properties,

spectroscopic profile, reactivity, and key applications of 2,4-dibromo-1H-imidazole, providing

researchers with the foundational knowledge to effectively leverage this powerful synthetic tool.

Core Physicochemical and Safety Data
A precise understanding of a compound's physical properties is the bedrock of its successful

application in the laboratory. The key characteristics of 2,4-dibromo-1H-imidazole are

summarized below.
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Property Value Source

Molecular Formula C₃H₂Br₂N₂ PubChem[3]

Molecular Weight 225.87 g/mol PubChem[3]

CAS Number 64591-03-3 PubChem[3]

Appearance White to light yellow solid Generic Supplier Data

Melting Point
197-202 °C (for 2-Bromo-1H-

imidazole)
Sigma-Aldrich

Solubility
Soluble in polar organic

solvents like DMSO, DMF
Inferred Chemical Property

Safety and Handling Profile
2,4-dibromo-1H-imidazole is classified with several hazards that necessitate careful handling

in a laboratory setting.[3]

GHS Hazard Statements:

H302: Harmful if swallowed.[3]

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

Recommended Personal Protective Equipment (PPE): Standard laboratory PPE, including

safety goggles (eyeshields), chemical-resistant gloves, and a lab coat, is required. Use of a

dust mask or handling within a fume hood is recommended to avoid inhalation.

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances. For

long-term stability, storage at 2-8°C is recommended.
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Spectroscopic Characterization: The Molecular
Fingerprint
Accurate characterization is essential for verifying the identity and purity of 2,4-dibromo-1H-
imidazole. Its spectroscopic profile exhibits distinct features.

¹H NMR Spectroscopy: The proton NMR spectrum is expected to be simple, showing a

single singlet in the aromatic region (typically δ 7.0-7.5 ppm) corresponding to the proton at

the C5 position. The N-H proton will appear as a broad singlet, with its chemical shift being

highly dependent on the solvent and concentration.

¹³C NMR Spectroscopy: The carbon NMR spectrum will display three distinct signals for the

imidazole ring carbons. The carbon atoms bonded to bromine (C2 and C4) will be shifted

significantly upfield compared to their non-halogenated counterparts due to the heavy atom

effect.

FT-IR Spectroscopy: The infrared spectrum provides key information about the functional

groups present. Characteristic absorption bands include:

A broad peak between 3100-3400 cm⁻¹ corresponding to the N-H stretching vibration.

Peaks in the 1400-1600 cm⁻¹ region, which are characteristic of the C=N and C=C

stretching vibrations of the imidazole ring.[4][5]

Strong absorptions in the lower frequency region (typically 500-700 cm⁻¹) are indicative of

C-Br stretching vibrations.

Mass Spectrometry (MS): Electron ionization mass spectrometry (EI-MS) is a powerful tool

for confirming the molecular weight and elemental composition. The mass spectrum of 2,4-
dibromo-1H-imidazole will show a characteristic isotopic pattern for a molecule containing

two bromine atoms. Due to the nearly equal natural abundance of the ⁷⁹Br and ⁸¹Br isotopes,

the molecular ion peak will appear as a triplet:

M (containing two ⁷⁹Br atoms)

M+2 (containing one ⁷⁹Br and one ⁸¹Br atom) - approximately twice the intensity of M.
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M+4 (containing two ⁸¹Br atoms) - approximately the same intensity as M. This distinctive

1:2:1 intensity ratio for the molecular ion cluster is a definitive signature for dibrominated

compounds.[6]

Synthesis and Chemical Reactivity
The utility of 2,4-dibromo-1H-imidazole stems from its accessibility via synthesis and the

versatile reactivity of its C-Br bonds.

Representative Synthesis
While various methods exist, a common approach involves the direct bromination of an

imidazole precursor. For instance, an efficient two-step method has been developed for related

compounds, which involves the dibromination of a starting material like 4-nitroimidazole,

followed by selective modification or debromination to yield the desired product.[7] This

highlights a general strategy where over-bromination followed by selective reduction can be a

powerful tool for accessing specific isomers.

Core Reactivity: A Hub for Molecular Elaboration
The two bromine atoms on the imidazole ring are the primary sites for chemical modification,

most notably through metal-catalyzed cross-coupling reactions. This allows for the efficient

formation of new carbon-carbon and carbon-heteroatom bonds.[1][8]

Cross-Coupling Reactions: 2,4-dibromo-1H-imidazole is an excellent substrate for

palladium-catalyzed reactions such as Suzuki-Miyaura (coupling with boronic acids),

Sonogashira (coupling with terminal alkynes), and Buchwald-Hartwig amination (coupling

with amines).[1][8][9] This enables the introduction of a wide variety of aryl, heteroaryl,

alkynyl, and amino substituents. The relative reactivity of the C2-Br versus the C4-Br bond

can sometimes be exploited for selective, stepwise functionalization by carefully controlling

reaction conditions.[10]

N-Functionalization: The pyrrolic nitrogen of the imidazole ring (N1) is nucleophilic and can

be readily alkylated, arylated, or acylated. A common strategy is to install a protecting group,

such as a tert-butyloxycarbonyl (Boc) or trityl (Tr) group, on the nitrogen.[11][12] This step is

often crucial as it can prevent side reactions and modulate the electronic properties of the
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imidazole ring, thereby influencing the reactivity of the C-Br bonds in subsequent cross-

coupling steps.

The diagram below illustrates the central role of 2,4-dibromo-1H-imidazole as a synthetic hub.

N-Functionalization

C-C & C-N Bond Formation

2,4-Dibromo-1H-imidazole

N-Protected
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Core reactivity pathways of 2,4-dibromo-1H-imidazole.

Applications in Drug Discovery and Beyond
The imidazole nucleus is a "privileged structure" in medicinal chemistry, appearing in numerous

approved drugs and clinical candidates.[2][13] Its derivatives are known to exhibit a wide range

of biological activities, including anticancer, antifungal, antibacterial, and anti-inflammatory

properties.[14][15]

2,4-dibromo-1H-imidazole serves as a key starting material for building libraries of substituted

imidazoles for high-throughput screening. The ability to selectively introduce different functional

groups at the C2 and C4 positions allows for the systematic exploration of the structure-activity
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relationship (SAR) of a potential drug candidate. For example, it is a pivotal precursor in the

synthesis of kinase inhibitors, antiviral agents, and other bioactive heterocyles.[9][16]

The general workflow from this building block to a potential therapeutic agent is visualized

below.

2,4-Dibromo-
1H-imidazole

Regioselective
Cross-Coupling
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Second
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Workflow from building block to bioactive compound.

Validated Experimental Protocols
To ensure reproducibility and success, the following detailed protocols provide a self-validating

system for the synthesis and application of 2,4-dibromo-1H-imidazole.

Protocol 1: Synthesis of 2,4,5-Tribromo-1-methyl-1H-
imidazole (A Related Precursor)
This protocol details the synthesis of a related, fully brominated imidazole, which can be a

precursor to selectively debrominated compounds. The choice to methylate the nitrogen first

provides stability and directs the regiochemistry of subsequent reactions.[9]

Objective: To synthesize 2,4,5-tribromo-1-methyl-1H-imidazole as a stable, versatile

intermediate.

Causality: N-methylation prevents deprotonation and potential side reactions under basic

conditions used in many cross-coupling reactions. Full bromination provides multiple reactive

sites that can be addressed selectively.

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 13 Tech Support

https://www.unibrom.com/intermediates-2-4-5-tribromo-1-methyl-1h-imidazole-for-critical-molecular-building-block-product/
https://www.ijsrtjournal.com/article/Significance+of+Imidazole+in+Cancer+Drug+Discovery+Recent+Advancements
https://www.benchchem.com/product/b1312981/docs?utm_src=pdf-body-img#introduction-the-versatility-of-a-dihalogenated-heterocycle
https://www.benchchem.com/product/b1312981/docs?utm_src=pdf-body#introduction-the-versatility-of-a-dihalogenated-heterocycle
https://www.unibrom.com/intermediates-2-4-5-tribromo-1-methyl-1h-imidazole-for-critical-molecular-building-block-product/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1312981?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


N-Methylation: To a solution of 1H-imidazole in a suitable solvent (e.g., THF, DMF), add a

base such as sodium hydride (NaH) portion-wise at 0 °C. Rationale: The strong base

deprotonates the imidazole nitrogen to form the imidazolide anion, a potent nucleophile.

After stirring for 30 minutes, add methyl iodide (CH₃I) dropwise and allow the reaction to

warm to room temperature and stir overnight. Rationale: The imidazolide anion displaces

iodide from methyl iodide in an Sₙ2 reaction to form 1-methyl-1H-imidazole.

Quench the reaction carefully with water and extract the product with an organic solvent

(e.g., ethyl acetate). Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure.

Bromination: Dissolve the crude 1-methyl-1H-imidazole in a solvent such as glacial acetic

acid.

Slowly add 3.0 equivalents of bromine (Br₂) dropwise at room temperature. The reaction is

often exothermic and may require cooling. Rationale: The imidazole ring is electron-rich

and undergoes electrophilic aromatic substitution readily. Acetic acid serves as a polar

protic solvent that can facilitate the reaction.

Stir the mixture at room temperature for 12-24 hours until TLC or LC-MS analysis indicates

complete consumption of the starting material.

Workup & Purification: Pour the reaction mixture into a solution of sodium thiosulfate to

quench excess bromine. Neutralize with a saturated sodium bicarbonate solution. The

solid product often precipitates and can be collected by filtration.

Wash the solid with cold water and dry under vacuum. Recrystallization from a suitable

solvent system (e.g., ethanol/water) can be performed to yield high-purity 2,4,5-tribromo-1-

methyl-1H-imidazole.[9]

Protocol 2: Palladium-Catalyzed Suzuki-Miyaura
Coupling
This protocol demonstrates the use of an N-protected dibromoimidazole in a standard Suzuki

coupling, a cornerstone of modern C-C bond formation.
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Objective: To synthesize a 4-aryl-2-bromo-imidazole derivative via selective Suzuki coupling.

Causality: The use of a palladium catalyst with a suitable ligand facilitates the catalytic cycle

(oxidative addition, transmetalation, reductive elimination). The base is required to activate

the boronic acid for transmetalation. N-protection is used to enhance solubility and prevent

catalyst inhibition.

Procedure:

Reaction Setup: To an oven-dried Schlenk flask, add N-protected 2,4-dibromoimidazole

(1.0 eq.), the desired arylboronic acid (1.1 eq.), a palladium catalyst such as Pd(PPh₃)₄

(0.05 eq.), and a base such as sodium carbonate (Na₂CO₃, 2.0 eq.).

Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

Rationale: This is critical to remove oxygen, which can oxidize the phosphine ligands and

deactivate the palladium catalyst.

Add a degassed solvent mixture, such as 1,4-dioxane and water (e.g., 4:1 ratio).

Rationale: A mixed solvent system is often required to dissolve both the organic-soluble

haloimidazole and the more polar boronic acid salt intermediate.

Reaction Execution: Heat the reaction mixture to 80-100 °C and stir for 4-12 hours.

Monitor the reaction progress by TLC or LC-MS.

Workup: After cooling to room temperature, dilute the mixture with ethyl acetate and water.

Separate the organic layer, and extract the aqueous layer twice with ethyl acetate.

Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate

(MgSO₄), filter, and concentrate under reduced pressure.

Purification: Purify the crude product by flash column chromatography on silica gel using

an appropriate eluent system (e.g., hexanes/ethyl acetate gradient) to isolate the desired

mono-arylated product.

Conclusion
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2,4-dibromo-1H-imidazole is a foundational building block in synthetic chemistry, offering a

robust and adaptable platform for the creation of diverse and complex molecules. Its well-

defined physicochemical properties, predictable spectroscopic signatures, and versatile

reactivity in cross-coupling reactions make it an indispensable tool for researchers in drug

discovery and materials science.[8][9] The ability to perform selective, stepwise

functionalization, often guided by N-protection strategies, allows for the precise construction of

target compounds with a high degree of control. As the demand for novel heterocyclic

compounds continues to grow, the strategic application of intermediates like 2,4-dibromo-1H-
imidazole will remain central to innovation in chemical synthesis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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